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Compound of Interest

Compound Name: 1-Benzothiophene-5-carbonitrile

Cat. No.: B1273736

This technical guide provides a comprehensive overview of the physicochemical properties and
synthetic pathways of 1-Benzothiophene-5-carbonitrile, a heterocyclic compound with
applications in chemical synthesis. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical research.

Physicochemical Properties

1-Benzothiophene-5-carbonitrile is a solid, heterocyclic compound. A summary of its key
molecular and physical properties is presented in the table below.
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Property Value Source
Molecular Formula CoHsNS [L1121[31[4115]
Molecular Weight 159.21 g/mol [1112][31[4]
CAS Number 2060-63-1 [1][3][4]
Boiling Point 312.7 °C [1]

Flash Point 69 °C [1]

Physical State Solid

Purity Min. 95% [2]

SMILES N#CC1=CC2=C(SC=C2)C=C1 [1][4]

INChl=1S/C9H5NS/c10-6-7-1-
InChl 5]
2-9-8(5-7)3-4-11-9/h1-5H

Synthesis of 1-Benzothiophene-5-carbonitrile

A known method for the synthesis of 1-Benzothiophene-5-carbonitrile involves the
condensation of ethyl azidoacetate with indole under catalysis. This reaction yields
approximately 56% of the final product[1][2].

The following diagram illustrates a generalized workflow for the synthesis of 1-
Benzothiophene-5-carbonitrile based on the described condensation reaction.
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Reactants

( Ethyl Azidoacetate ) Process Product

|— Catalytic 1-Benzothiophene-
Condensation 5-carbonitrile

Molecular Formula
(CoHsNS)

Molecular Weight

(159.21 g/mol) Chemical Structure

Physical Properties
(e.g., Boiling Point)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Benzothiophene-5-
carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273736#1-benzothiophene-5-carbonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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